Cas no 2228455-59-0 (3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

3-(6-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a chloropyridine and a methylpyrazole moiety linked to a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in agrochemical and pharmaceutical research. The chloropyridine group enhances reactivity in cross-coupling reactions, while the carboxylic acid allows for further derivatization, such as amide or ester formation. Its well-defined molecular architecture makes it valuable for designing biologically active molecules, including potential insecticides or enzyme inhibitors. The compound's stability and purity are critical for reproducible results in industrial and academic settings. Suitable for controlled reactions, it serves as a key building block in advanced organic synthesis.
3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid structure
2228455-59-0 structure
Product Name:3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:2228455-59-0
MF:C10H8ClN3O2
MW:237.642420768738
CID:6056533
PubChem ID:165964815
Update Time:2025-06-14

3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • EN300-1996253
    • 2228455-59-0
    • Inchi: 1S/C10H8ClN3O2/c1-14-8(10(15)16)5-7(13-14)6-3-2-4-9(11)12-6/h2-5H,1H3,(H,15,16)
    • InChI Key: SXXTVQIADYEROH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C2C=C(C(=O)O)N(C)N=2)=N1

Computed Properties

  • Exact Mass: 237.0305042g/mol
  • Monoisotopic Mass: 237.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 68Ų

3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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Additional information on 3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

Research Briefing on 3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2228455-59-0)

3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2228455-59-0) is a pyrazole-carboxylic acid derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its role in the development of agrochemicals, pharmaceuticals, and other specialized chemicals.

The compound's structural motif, featuring a chloropyridinyl group and a methylated pyrazole ring, makes it a versatile intermediate in medicinal chemistry. Researchers have focused on its utility in the synthesis of heterocyclic compounds, which are often key pharmacophores in drug design. The presence of the carboxylic acid functional group further enhances its reactivity, allowing for diverse derivatization strategies.

Recent publications highlight the compound's potential as a precursor in the synthesis of insecticidal agents. Studies have demonstrated its efficacy in targeting nicotinic acetylcholine receptors (nAChRs) in pests, suggesting its applicability in the development of next-generation insecticides. Additionally, its role in the synthesis of small-molecule inhibitors for various enzymes has been explored, with promising results in preclinical models.

In the context of pharmaceutical research, 3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has been investigated for its potential to serve as a scaffold for the development of anti-inflammatory and anticancer agents. Preliminary studies indicate that derivatives of this compound exhibit moderate to high activity against specific molecular targets, such as cyclooxygenase-2 (COX-2) and protein kinases. These findings underscore its potential as a lead compound in drug discovery programs.

The synthesis and characterization of this compound have been detailed in several recent patents and peer-reviewed articles. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. Furthermore, computational studies have provided insights into its molecular interactions and binding affinities, aiding in the rational design of derivatives with improved pharmacological properties.

Despite its promising applications, challenges remain in optimizing the compound's bioavailability and selectivity. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, 3-(6-chloropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2228455-59-0) represents a valuable chemical entity with broad potential in agrochemical and pharmaceutical industries. Its unique structural features and demonstrated bioactivity make it a compelling subject for further investigation. Future studies will likely focus on expanding its applications and overcoming current limitations to fully realize its therapeutic and commercial potential.

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